Cas no 895650-74-5 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)
895650-74-5 structure
Product Name:N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
CAS No:895650-74-5
MF:C30H28N2O5
MW:496.553728103638
CID:5855582
PubChem ID:16009321
Update Time:2023-11-21
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 1(4H)-Quinolineacetamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-
- N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
- AKOS001819260
- N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
- HMS1832M03
- NCGC00111149-01
- CHEMBL1514287
- C647-0771
- 895650-74-5
- F1609-1113
- N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]acetamide
- N-2,3-dihydro-1,4-benzodioxin-6-yl-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide
- N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
-
- Inchi: 1S/C30H28N2O5/c1-3-19-5-8-21(9-6-19)29(34)24-17-32(25-11-7-20(4-2)15-23(25)30(24)35)18-28(33)31-22-10-12-26-27(16-22)37-14-13-36-26/h5-12,15-17H,3-4,13-14,18H2,1-2H3,(H,31,33)
- InChI Key: FIKXVKZOAPOTJK-UHFFFAOYSA-N
- SMILES: N1(CC(NC2=CC=C3OCCOC3=C2)=O)C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1
Computed Properties
- Exact Mass: 496.19982200g/mol
- Monoisotopic Mass: 496.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 37
- Rotatable Bond Count: 7
- Complexity: 879
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Density: 1.289±0.06 g/cm3(Predicted)
- Boiling Point: 713.0±60.0 °C(Predicted)
- pka: 12.35±0.20(Predicted)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1609-1113-2μmol |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1609-1113-5μmol |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1609-1113-10μmol |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1609-1113-20μmol |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1609-1113-1mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1609-1113-2mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1609-1113-3mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1609-1113-4mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1609-1113-5mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1609-1113-10mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide |
895650-74-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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